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(E)-[1-[2-(Dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate (E)-[1-[2-(Dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 618084-87-0
VCID: VC0357060
InChI: InChI=1S/C25H28N2O4/c1-5-16-31-20-12-10-18(11-13-20)22-21(23(28)19-8-6-17(2)7-9-19)24(29)25(30)27(22)15-14-26(3)4/h5-13,22,28H,1,14-16H2,2-4H3/b23-21+
SMILES: CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN(C)C)C3=CC=C(C=C3)OCC=C)O
Molecular Formula: C25H28N2O4
Molecular Weight: 420.5g/mol

(E)-[1-[2-(Dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate

CAS No.: 618084-87-0

Main Products

VCID: VC0357060

Molecular Formula: C25H28N2O4

Molecular Weight: 420.5g/mol

(E)-[1-[2-(Dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate - 618084-87-0

CAS No. 618084-87-0
Product Name (E)-[1-[2-(Dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-prop-2-enoxyphenyl)pyrrolidin-3-ylidene]-(4-methylphenyl)methanolate
Molecular Formula C25H28N2O4
Molecular Weight 420.5g/mol
IUPAC Name (4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-(4-methylphenyl)methylidene]-5-(4-prop-2-enoxyphenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C25H28N2O4/c1-5-16-31-20-12-10-18(11-13-20)22-21(23(28)19-8-6-17(2)7-9-19)24(29)25(30)27(22)15-14-26(3)4/h5-13,22,28H,1,14-16H2,2-4H3/b23-21+
Standard InChIKey XRUWNUIAMBVJQH-XTQSDGFTSA-N
Isomeric SMILES CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+](C)C)C3=CC=C(C=C3)OCC=C)/[O-]
SMILES CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN(C)C)C3=CC=C(C=C3)OCC=C)O
Canonical SMILES CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+](C)C)C3=CC=C(C=C3)OCC=C)[O-]
PubChem Compound 5919078
Last Modified Nov 11 2021
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